Cas no 1517576-33-8 (2,2'-(((2-chlorothiazol-5-yl)methyl)azanediyl)diethanol)

• Product Name: 2,2'-(((2-chlorothiazol-5-yl)methyl)azanediyl)diethanol
• CAS No: 1517576-33-8
• MF: C₈H₁₃ClN₂O₂S
• MW: 236.719019651413
• CID: 4607957
• Update Time: 2025-05-19

2,2'-(((2-chlorothiazol-5-yl)methyl)azanediyl)diethanol Chemical and Physical Properties

Names and Identifiers

• 2,2'-(((2-chlorothiazol-5-yl)methyl)azanediyl)diethanol

• Inchi： 1S/C8H13ClN2O2S/c9-8-10-5-7(14-8)6-11(1-3-12)2-4-13/h5,12-13H,1-4,6H2
• InChI Key： HLJSNTVPAIOMRL-UHFFFAOYSA-N
• SMILES： N(CCO)(CCO)CC1SC(Cl)=NC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2,2'-(((2-chlorothiazol-5-yl)methyl)azanediyl)diethanol

Introduction to Compound with CAS No. 1517576-33-8 and Product Name: 2,2'-(((2-chlorothiazol-5-yl)methyl)azanediyl)diethanol

The compound with the CAS number 1517576-33-8 and the product name 2,2'-(((2-chlorothiazol-5-yl)methyl)azanediyl)diethanol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in various therapeutic areas. The presence of a 2-chlorothiazol-5-yl moiety and an azanediyl bridge in its backbone suggests a rich chemical diversity that could be leveraged for developing novel bioactive molecules.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry. Thiazole scaffolds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a chloro substituent in the thiazole ring enhances its reactivity, making it a versatile building block for further chemical modifications. This feature is particularly valuable in drug design, where structural diversification can lead to improved pharmacological profiles.

The azanediyl linkage in the compound's structure introduces a rigid, planar framework that can influence both the conformational flexibility and the electronic properties of the molecule. This type of connectivity is often employed in medicinal chemistry to create constrained analogs that exhibit enhanced binding affinity to biological targets. The diethanol side chains further contribute to the compound's solubility and bioavailability, which are critical factors in drug development.

In the context of contemporary pharmaceutical research, compounds like 2,2'-(((2-chlorothiazol-5-yl)methyl)azanediyl)diethanol are being explored for their potential as kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these disorders. The structural features of this compound make it a promising candidate for such applications.

Moreover, the 2-chlorothiazol-5-yl moiety has been shown to interact with nucleophilic residues in protein targets, which can be exploited to develop inhibitors with high specificity. This interaction mode is particularly relevant for designing drugs that modulate protein-protein interactions or enzyme activity. The compound's ability to engage with biological targets through multiple binding sites could lead to synergistic effects that enhance its therapeutic efficacy.

Another area of interest is the use of this compound as a precursor for more complex derivatives. The presence of reactive sites such as the chloro group allows for further functionalization through various chemical transformations. This flexibility is advantageous in synthetic chemistry, where iterative modifications can be used to optimize pharmacokinetic properties and minimize off-target effects. Such strategies are essential for translating promising leads into viable drug candidates.

Recent advancements in computational chemistry have also facilitated the design and optimization of molecules like 2,2'-(((2-chlorothiazol-5-yl)methyl)azanediyl)diethanol. Molecular modeling techniques can predict how a compound will interact with biological targets at the atomic level, providing valuable insights into its potential pharmacological activity. These computational approaches complement experimental efforts by allowing researchers to screen large libraries of compounds virtual before synthesizing them. This integration of computational and experimental methods has significantly accelerated the drug discovery process.

The compound's potential extends beyond kinase inhibition; it may also find applications in other therapeutic areas such as neurology and immunology. For instance, thiazole derivatives have been investigated for their role in modulating neurotransmitter systems and immune responses. The unique structural features of this compound could make it a valuable tool for exploring these mechanisms further.

In conclusion, 2,2'-(((2-chlorothiazol-5-yl)methyl)azanediyl)diethanol (CAS No. 1517576-33-8) represents a promising candidate for pharmaceutical development due to its rich chemical diversity and potential biological activities. Its structural features, including the 2-chlorothiazol-5-yl moiety and azanediyl bridge, make it a versatile molecule with applications ranging from kinase inhibition to broader therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.